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Compound of Interest

Compound Name: Tridecyl methacrylate

Cat. No.: B1346638

Technical Overview of Tridecyl Methacrylate

This document provides core technical specifications for tridecyl methacrylate, a significant
monomer in polymer chemistry. The information is intended for researchers, scientists, and
professionals in drug development who may utilize this compound in various applications.

Tridecyl methacrylate is an organic compound classified as a methacrylate ester.[1] It is
primarily used as a monomer in the synthesis of polymers and copolymers.[1] Its characteristic
branched-chain structure and long carbon chain impart valuable properties such as
hydrophobicity, making it suitable for formulations that require water resistance and durability.

[1]

Chemical and Physical Properties

The fundamental properties of tridecyl methacrylate are summarized below. This data is
essential for its application in material science and chemical synthesis.
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CAS Registry Number

2495-25-2[1][2]I3][4][5]

Molecular Formula C17H3202[1][2][3]1[4]

Molecular Weight 268.44 g/mol [1][5]

IUPAC Name tridecyl 2-methylprop-2-enoate[1]
Appearance Clear, colorless to pale yellow liquid[2][6]
Density 0.88 g/mL at 25 °C[2][5]

Boiling Point 118 °C at 1 Torr[2]

Flash Point >230 °F (>110 °C)[2]

Refractive Index

n20/D 1.45[2][4]

It is important to note that commercial tridecyl methacrylate may be a mixture of branched-

chain isomers and is often stabilized with an inhibitor like MEHQ (hydroquinone monomethyl

ether) to prevent polymerization during storage.[2][7]

Logical Relationship: Structure to Function

The molecular structure of tridecyl methacrylate directly influences its function as a monomer

in polymerization.

Tridecyl Methacrylate
(Branched C13 Chain + Methacrylate Group)

determines

Key Properties: Function in Polymers:
- Hydrophobicity enables - Plasticizing Monomer

- Flexibility (Low Tg) - Enhances Water Resistance
- Low Viscosity - Improves Durability

Click to download full resolution via product page

Caption: Relationship between structure, properties, and function.

Note on Advanced Technical Data: This guide focuses on the fundamental chemical and

physical properties of tridecyl methacrylate. Detailed experimental protocols, reaction

kinetics, and specific signaling pathway interactions are highly application-dependent and fall
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outside the scope of this document. For such information, researchers are encouraged to
consult specialized academic literature and conduct application-specific investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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